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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

diethyl adipate, with a specific focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in drug development who utilize diethyl
adipate in various applications, including as a plasticizer, solvent, and in the synthesis of

polymers and fragrances.

Core Physical Properties
Diethyl adipate (CAS No. 141-28-6) is a colorless, oily liquid with a faint, pleasant odor.[1][2] It

is the diethyl ester of adipic acid.[3] Key physical characteristics are summarized below.

Table 1: Physical and Chemical Properties of Diethyl Adipate
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Property Value Source(s)

Molecular Formula C10H18O4 [1][4]

Molecular Weight 202.25 g/mol [4][5]

Melting Point -30 to -18 °C [1][3][4][5][6][7][8]

Boiling Point 244 to 251 °C (at 760 mmHg) [1][3][4][5][6]

132 °C (at 15 mmHg) [9]

Density 1.009 g/mL (at 25 °C) [4][10]

Refractive Index 1.426 - 1.427 (at 20-25 °C) [1][3][4][5][6]

Flash Point >110 °C (>230 °F) [4][6][7][8]

Solubility
Insoluble in water; Soluble in

ethanol and ether
[1][3][4][5][6]

Experimental Protocols for Property Determination
While specific experimental details from the cited literature are not extensively provided,

standard methodologies for determining the melting and boiling points of a chemical compound

like diethyl adipate are well-established in organic chemistry.

2.1. Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like diethyl adipate, which has a melting point below ambient

temperature, a low-temperature apparatus is required.

Apparatus:

Thiele tube or a commercial melting point apparatus equipped with a cooling system.

Low-temperature thermometer.

Capillary tubes.
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Cooling bath (e.g., dry ice/acetone or a cryostat).

Procedure:

A small sample of diethyl adipate is introduced into a capillary tube, which is then sealed.

The capillary tube is placed in the melting point apparatus, and the sample is frozen using

the cooling system.

The temperature of the apparatus is then slowly raised at a controlled rate (e.g., 1-2 °C per

minute) as the melting point is approached.

The temperature range from the point at which the first drop of liquid appears to the point at

which the entire sample becomes a clear liquid is recorded as the melting point range.

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Distillation flask.

Condenser.

Thermometer.

Heating mantle or oil bath.

Boiling chips.

Procedure:

A sample of diethyl adipate is placed in the distillation flask along with a few boiling chips to

ensure smooth boiling.
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The apparatus is assembled for simple distillation, with the thermometer bulb positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The flask is heated gently.

The temperature is recorded when the liquid begins to boil and a steady stream of distillate is

collected. This temperature is the boiling point at the given atmospheric pressure. For

determination at reduced pressure, a vacuum pump and manometer are connected to the

system.[9]

Synthesis and Purification Workflow
Diethyl adipate is commercially synthesized through the Fischer esterification of adipic acid

with ethanol, typically in the presence of an acid catalyst such as sulfuric acid.[2][3][11] The

following diagram illustrates the general workflow for the synthesis and purification of diethyl
adipate.

Reactants:
Adipic Acid

Ethanol
Acid Catalyst

Esterification Reaction
(Reflux)

Heat Neutralization
(e.g., with NaHCO3 solution)

Liquid-Liquid Extraction
(e.g., with Ether)

Drying of Organic Layer
(e.g., with Na2SO4)

Purification:
Vacuum Distillation Pure Diethyl Adipate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of diethyl adipate.

This guide provides essential data and procedural context for the physical properties of diethyl
adipate, which are critical for its handling, application, and quality control in scientific and

industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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